3-(2-bromophenyl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)propanamide
• InChI: InChI=1S/C14H20BrNO2S/c1-14(18,10-19-2)9-16-13(17)8-7-11-5-3-4-6-12(11)15/h3-6,18H,7-10H2,1-2H3,(H,16,17)
• InChI Key: QBJWFRFGIPICBD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CCC1=CC=CC=C1Br)(CSC)O
• Molecular Formula: C14H20BrNO2S
• Molecular Weight: 346.29 g/mol

Description

3-(2-bromophenyl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, biochemistry, and pharmacology. This compound is known for its unique chemical properties and has been the subject of numerous studies aimed at understanding its synthesis, mechanism of action, and biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activities

• A study conducted by Baranovskyi et al. (2018) explored the synthesis of arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragment, leading to the creation of compounds with antibacterial and antifungal properties. This research underscores the potential of similar compounds in developing new antimicrobial agents (Baranovskyi et al., 2018).

• Kammel et al. (2015) reported on the reactions of brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea, leading to products through Eschenmoser coupling reaction, highlighting the compound's utility in organic synthesis and potential medicinal chemistry applications (Kammel et al., 2015).

• Research by Dhanjee and Minehan (2010) on indium-mediated allylation of aldehydes, ketones, and sulfonimines with 2-(alkoxy)allyl bromides showcases the compound's role in creating diverse chemical structures, which can be transformed into β-hydroxy ketones, esters, and other significant biological molecules (Dhanjee & Minehan, 2010).

• Kulai and Mallet-Ladeira (2016) synthesized and analyzed 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, demonstrating its efficiency as a fluorescent ATRP initiator in polymerizations, pointing towards its application in materials science and engineering (Kulai & Mallet-Ladeira, 2016).

• Bayrak et al. (2019) undertook the first synthesis of some bromophenol derivatives, investigating their carbonic anhydrase inhibition and anticholinergic activities, providing a foundation for future drug development targeting specific enzymes (Bayrak et al., 2019).

Antipathogenic and Spectroscopic Properties

• Limban et al. (2011) synthesized new thiourea derivatives with significant antipathogenic activity, especially against biofilm-forming bacteria, showcasing the potential of bromophenyl-containing compounds in addressing microbial resistance (Limban et al., 2011).